Cas no 52009-14-0 (Calcium pyruvate)

• Product Name: Calcium pyruvate
• CAS No: 52009-14-0
• MF: C₆H₆CaO₆
• MW: 214.18624162674
• MDL: MFCD00037199
• CID: 56141
• PubChem ID: 9859191
• Update Time: 2025-12-01

Calcium pyruvate Chemical and Physical Properties

Names and Identifiers

• Calcium Pyruvate
• PYRUVIC ACID CALCIUM SALT
• CALCIUM PYRUVIC
• 2-oxo-propanoic acid calcium salt
• Pyruvate (Ca,Mg,Na,Etc)
• Pyruvic acid calcium
• Caclium pyruvate
• Calcim pyruvate
• Barbury Wolfberry fruit P.E.
• Acetamide, 2,2,2-trichloro-N-(4-fluorophenyl)-
• AKOS015963184
• Calcium pyruvate, anhydrous
• SCHEMBL240885
• MFCD00037199
• H11289
• Calcium2-oxopropanoate
• 9V2CQZ19N4
• NS00089685
• AMY25702
• AC-20029
• Propanoic acid, 2-oxo-, calcium salt (2:1)
• Calcium 2-oxopropanoate
• FT-0640040
• SY110792
• Q27273262
• AKOS015901775
• DTXSID30199976
• EINECS 257-599-9
• calcium 2-oxidanylidenepropanoate
• Calcium Pyruvate (Technical Grade)
• 52009-14-0
• BCP13503
• A828881
• Propanoic acid, 2-oxo-, calcium salt
• Pyruvic acid calcium salt, anhydrous
• calcium;2-oxopropanoate
• CALCIUM PYRUVATE [WHO-DD]
• UZWMCCLZMHPPKW-UHFFFAOYSA-L
• UNII-9V2CQZ19N4
• AS-12630
• Wolfberry Extract
• Pyruvic Ion inverted exclamation markY 60.0%
• DTXCID90122467
• Calcium pyruvate

• MDL： MFCD00037199
• Inchi： 1S/2C3H4O3.Ca/c2*1-2(4)3(5)6;/h2*1H3,(H,5,6);/q;;+2/p-2
• InChI Key： UZWMCCLZMHPPKW-UHFFFAOYSA-L
• SMILES： [Ca+2].O=C(C(=O)[O-])C.O=C(C(=O)[O-])C

Computed Properties

• Exact Mass: 213.97900
• Monoisotopic Mass: 213.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 78.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 114
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• Color/Form: White powder
• Density: 1.031 g/mL at 25 °C
• Melting Point: >330°C
• Boiling Point: 165ºC at 760 mmHg
• Flash Point: 1 °F
• PSA: 114.40000
• LogP: -3.34940
• Water Partition Coefficient: Violent reaction
• Solubility: Not determined
• Vapor Pressure: No data available

Calcium pyruvate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：1
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Hazard Level：4.3
• Risk Phrases：R20/21/22
• Packing Group：II

Additional information on Calcium pyruvate

Calcium Pyruvate (CAS No 52009-14-0): A Comprehensive Overview of Its Biochemical Significance and Recent Research Applications

Calcium Pyruvate, with the chemical formula C₄H₆O₅Ca, is a compound characterized by the presence of a calcium salt of pyruvic acid. This compound, identified by its CAS number CAS No 52009-14-0, has garnered significant attention in the field of biochemistry and pharmaceutical research due to its multifaceted roles in cellular metabolism and potential therapeutic applications.

The biochemical properties of Calcium Pyruvate make it a crucial intermediate in various metabolic pathways. Pyruvate, the parent molecule, is central to the conversion of glucose into energy via glycolysis, and its calcium salt enhances its solubility and stability, making it more suitable for biological applications. Recent studies have highlighted its role in enhancing mitochondrial function, which is particularly relevant in conditions associated with energy deficits or oxidative stress.

One of the most compelling aspects of Calcium Pyruvate is its potential as an antioxidant and anti-inflammatory agent. Research has demonstrated that it can modulate the production of reactive oxygen species (ROS) and reduce oxidative stress, which are key factors in aging and various chronic diseases. Furthermore, its ability to inhibit inflammatory pathways has been explored in preclinical models, suggesting its potential use in managing inflammatory conditions such as arthritis and cardiovascular diseases.

In the realm of metabolic disorders, Calcium Pyruvate has shown promise in improving insulin sensitivity and glucose homeostasis. Studies indicate that it can enhance the uptake of glucose by cells, thereby reducing blood sugar levels. This makes it a candidate for therapeutic intervention in diabetes and related metabolic syndromes. The mechanism behind this effect involves the activation of certain signaling pathways that promote glucose utilization and storage.

The compound's role in muscle physiology has also been extensively studied. Calcium Pyruvate has been found to support muscle recovery and reduce exercise-induced damage. This is attributed to its ability to enhance ATP production and reduce lactate accumulation, which are common issues during intense physical activity. Athletes and fitness enthusiasts have shown interest in supplements containing Calcium Pyruvate for improving performance and recovery.

Recent advancements in nanotechnology have opened new avenues for the delivery of Calcium Pyruvate. By encapsulating this compound within nanoparticles, researchers aim to enhance its bioavailability and targeted delivery to specific tissues or cells. This approach could significantly improve the efficacy of treatments involving Calcium Pyruvate, particularly in complex diseases where systemic delivery is challenging.

The pharmaceutical industry has also explored the use of Calcium Pyruvate as a precursor for synthesizing more complex drug molecules. Its structural properties make it a versatile building block for designing novel therapeutic agents. For instance, derivatives of pyruvate have been investigated for their potential antitumor effects, leveraging their ability to disrupt cancer cell metabolism.

Epidemiological studies have begun to shed light on the dietary intake of compounds related to pyruvate and their health implications. While direct consumption of pure Calcium Pyruvate supplements is not yet widespread, foods rich in pyruvic acid are part of a balanced diet that supports overall health. Future research may explore the benefits of incorporating such compounds into functional foods or nutraceuticals.

The environmental impact of producing and utilizing Calcium Pyruvate is another area of growing interest. Sustainable synthesis methods are being developed to minimize waste and energy consumption during production. Additionally, researchers are investigating ways to recycle byproducts from industrial processes into valuable compounds like pyruvic acid derivatives.

In conclusion, Calcium Pyruvate (CAS No 52009-14-0) represents a fascinating compound with diverse applications in biochemistry, medicine, and biotechnology. Its roles in energy metabolism, antioxidant defense, inflammation regulation, and muscle physiology highlight its potential as a therapeutic agent. As research continues to uncover new applications and optimize delivery methods, this compound is poised to play an increasingly significant role in addressing various health challenges.